Cas no 647019-10-1 (Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)-)

Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)- structure
647019-10-1 structure
Product Name:Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)-
CAS No:647019-10-1
MF:C17H32N2O2
MW:296.448184967041
CID:418390
PubChem ID:11266453
Update Time:2025-04-19

Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazine, 2,5-dihydro-3,6-dimethoxy-2-(1-methylethyl)-5-octyl-, (2S,5R)-
    • (2R,5S)-3,6-dimethoxy-2-octyl-5-propan-2-yl-2,5-dihydropyrazine
    • 647019-10-1
    • DTXSID60460641
    • CTK2A3908
    • Inchi: 1S/C17H32N2O2/c1-6-7-8-9-10-11-12-14-16(20-4)19-15(13(2)3)17(18-14)21-5/h13-15H,6-12H2,1-5H3/t14-,15+/m1/s1
    • InChI Key: IHAMIUCOYOVYAZ-CABCVRRESA-N
    • SMILES: O(C)C1[C@@H](CCCCCCCC)N=C([C@H](C(C)C)N=1)OC

Computed Properties

  • Exact Mass: 296.24656
  • Monoisotopic Mass: 296.246378268g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 10
  • Complexity: 351
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Topological Polar Surface Area: 43.2Ų

Experimental Properties

  • PSA: 43.18
Recommended suppliers
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD